ethyl 1-(2-bromobenzyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2-bromophenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C15H20BrNO2/c1-2-19-15(18)13-7-5-9-17(11-13)10-12-6-3-4-8-14(12)16/h3-4,6,8,13H,2,5,7,9-11H2,1H3
• InChI Key: CYBHGRMOUGHKPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=CC=CC=C2Br
• Molecular Formula: C15H20BrNO2
• Molecular Weight: 326.23 g/mol

Description

The compound “ethyl 1-(2-bromobenzyl)-3-piperidinecarboxylate” is a complex organic compound. It likely contains a piperidine ring (a six-membered ring with one nitrogen atom), a bromobenzyl group (a benzyl group with a bromine atom), and an ethyl carboxylate group.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, it might involve a Williamson ether synthesis or a similar method. The Williamson ether synthesis is a common method for preparing ethers and involves an SN2 reaction between an alkoxide ion and an alkyl halide.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the piperidine ring, bromobenzyl group, and ethyl carboxylate group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the bromine atom in the bromobenzyl group could potentially be replaced with another group in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, compounds containing a bromobenzyl group are often colorless liquids with a sharp, pungent odor.

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, if it were used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “ethyl 1-(2-bromobenzyl)-3-piperidinecarboxylate” would require appropriate safety precautions. For example, bromobenzyl compounds can be irritating to the skin and mucous membranes.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research could focus on optimizing its synthesis, improving its efficacy, and assessing its safety.